Cas no 33507-94-7 (1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylpropane-1,3-dione)

• Product Name: 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylpropane-1,3-dione
• CAS No: 33507-94-7
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 1458102
• PubChem ID: 147536
• Update Time: 2025-04-20

1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylpropane-1,3-dione
• 1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-phenyl-1,3-propanedione
• 1,3-Propanedione, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenyl-
• 33507-94-7
• DTXSID40187147

• Inchi： 1S/C17H16O5/c1-21-12-8-14(19)17(16(9-12)22-2)15(20)10-13(18)11-6-4-3-5-7-11/h3-9,19H,10H2,1-2H3
• InChI Key： RNHMENCCVPUKOB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(CC(C1C=CC=CC=1)=O)=O)O)OC

Computed Properties

• Exact Mass: 300.09978
• Monoisotopic Mass: 300.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.234
• Boiling Point: 517.4°C at 760 mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.581
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones